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Compound of Interest

Compound Name: 1-Benzyl-2-phenylpiperazine

Cat. No.: B1266521 Get Quote

Technical Guide: 1-Benzyl-2-phenylpiperazine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the available information on 1-Benzyl-2-
phenylpiperazine, a piperazine derivative of interest in central nervous system (CNS)

research. Due to the limited publicly available data specifically on 1-Benzyl-2-
phenylpiperazine, this document also draws upon information from the broader class of

benzylpiperazines, particularly 1-Benzylpiperazine (BZP), to infer potential properties and areas

of investigation. This guide covers the compound's chemical identity and notes the absence of

detailed experimental protocols and specific signaling pathway information in the current

literature.

Chemical Identity and Properties
1-Benzyl-2-phenylpiperazine is a substituted piperazine with both a benzyl and a phenyl

group attached to the piperazine ring.
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Identifier Value Source

CAS Number 5368-33-2 N/A

Molecular Formula C₁₇H₂₀N₂ N/A

Molecular Weight 252.35 g/mol [1][2]

Overview and Potential Applications
1-Benzyl-2-phenylpiperazine is primarily recognized as a key intermediate in the synthesis of

various pharmaceutical compounds.[3] Its structure is considered valuable for the development

of potential drugs targeting the central nervous system, including those aimed at modulating

serotonin and dopamine receptors.[3] This suggests its potential utility in research for

psychiatric disorders such as depression and anxiety.[3]

While specific research on 1-Benzyl-2-phenylpiperazine is scarce, the structurally related

compound 1-Benzylpiperazine (BZP) is known to have stimulant and euphoric properties,

acting as a serotonergic and dopaminergic agent.[4][5] BZP enhances the release of dopamine

and serotonin, which is a mechanism of action similar to that of some antidepressant and

anxiolytic medications.[4]

Synthesis
A specific, detailed experimental protocol for the synthesis of 1-Benzyl-2-phenylpiperazine is

not readily available in the reviewed literature. However, general methods for the synthesis of

related N-substituted piperazines have been described. For instance, the synthesis of 1-

benzylpiperazine can be achieved through the reaction of piperazine with benzyl chloride.[6] It

is plausible that a similar N-alkylation approach could be adapted for the synthesis of 1-Benzyl-
2-phenylpiperazine, likely starting from 2-phenylpiperazine and reacting it with a benzyl

halide.

Biological Activity and Mechanism of Action
There is a significant lack of specific data on the biological activity, pharmacology, and

mechanism of action of 1-Benzyl-2-phenylpiperazine. Based on its structural similarity to BZP

and its intended use as an intermediate for CNS drugs, it is hypothesized that 1-Benzyl-2-
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phenylpiperazine may interact with monoamine transporters and receptors, such as those for

serotonin and dopamine.

The broader class of N-aryl-N'-benzylpiperazines has been investigated for potential

antipsychotic activity, with some compounds showing affinity for D2, 5-HT1A, and alpha 1-

adrenergic receptors.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of 1-Benzyl-2-phenylpiperazine,

such as receptor binding assays, in vitro functional assays, or in vivo behavioral studies, are

not available in the public domain. Researchers interested in this compound would need to

develop and validate their own experimental procedures based on methodologies used for

characterizing similar psychoactive compounds.

Signaling Pathways
Specific signaling pathways modulated by 1-Benzyl-2-phenylpiperazine have not been

elucidated. Given the limited information, it is not possible to provide a diagram of its

mechanism of action. A hypothetical workflow for investigating its biological effects is presented

below.
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Caption: Hypothetical workflow for the investigation of 1-Benzyl-2-phenylpiperazine.
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Conclusion
1-Benzyl-2-phenylpiperazine is a chemical compound with potential applications in the

development of CNS-active pharmaceuticals. However, there is a notable lack of detailed

scientific literature on its synthesis, pharmacology, and mechanism of action. The information

available on the broader class of benzylpiperazines suggests that it may act on dopaminergic

and serotonergic systems. Further research is required to fully characterize this compound and

determine its therapeutic potential. This guide highlights the current knowledge gaps and

provides a framework for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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